Cas no 202207-09-8 (Pyrimido[1,2-a]benzimidazole,4-methyl-)

Pyrimido[1,2-a]benzimidazole,4-methyl- structure
202207-09-8 structure
Product Name:Pyrimido[1,2-a]benzimidazole,4-methyl-
CAS No:202207-09-8
MF:C11H9N3
MW:183.209261655807
CID:241042
PubChem ID:2834465
Update Time:2025-04-19

Pyrimido[1,2-a]benzimidazole,4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[1,2-a]benzimidazole,4-methyl-
    • Pyrimido[1,2-a]benzimidazole, 4-methyl- (9CI)
    • 4-Methylpyrimido[1,2-a]benzimidazole
    • 4-methyl-benzo[4,5]imidazo[1,2-a]pyrimidine
    • 4-Methylbenzo[4,5]imidazo[1,2-a]pyrimidine
    • 202207-09-8
    • Inchi: 1S/C11H9N3/c1-8-6-7-12-11-13-9-4-2-3-5-10(9)14(8)11/h2-7H,1H3
    • InChI Key: XWYIVUKNTOQDNX-UHFFFAOYSA-N
    • SMILES: N12C(N=CC=C1C)=NC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 183.079647300g/mol
  • Monoisotopic Mass: 183.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30.2Ų
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